![molecular formula C42H83NO5 B1246991 (2S,3S,4R,9E)-1,3,4-trihydroxyl-2-[(2'R)-2'-hydroxytetracosanoylamino]-9-octadecene](/img/structure/B1246991.png)
(2S,3S,4R,9E)-1,3,4-trihydroxyl-2-[(2'R)-2'-hydroxytetracosanoylamino]-9-octadecene
Overview
Description
(2S,3S,4R,9E)-1,3,4-trihydroxyl-2-[(2'R)-2'-hydroxytetracosanoylamino]-9-octadecene is a N-acylphytosphingosine. It has a role as a metabolite.
Scientific Research Applications
Isolation and Characterization in Various Plants
Bioactive Principles of Physalis philadelphica : This compound was identified in the leaves and stems of Physalis philadelphica. It was one of several compounds isolated and evaluated for potential cancer chemopreventive properties using in vitro assays for quinone reductase induction and inhibition of murine epidermal JB6 cell transformation (Su et al., 2002).
Rantherium suaveolens : A mixture containing this compound was isolated from Rantherium suaveolens and characterized by spectroscopic and chemical methods (Oueslati et al., 2005).
Zephyranthes candida : Two new ceramides, including this compound, were isolated from the bulbs of Zephyranthes candida and characterized using various spectral techniques (Wu et al., 2009).
Brassica napus L. Pollen : This compound was identified in the ethyl acetate extract of Brassica napus L. pollen. The structure was elucidated using chemical and spectroscopic methods, and the compounds were evaluated for cytotoxic activities against human tongue squamous carcinoma cell line (Pei et al., 2010).
Role in Chemical Constituents Studies
Derris elliptica Roots : A study on the roots of Derris elliptica identified a novel ceramide that includes this compound. It is noteworthy for its hydroxyl group at C-3′, a first occurrence in ceramides (Hai, 2011).
Structure-Activity Relationship Studies : In the context of structure-activity relationship studies, variants of this compound have been synthesized and evaluated for their biological activities, particularly in antitumor applications (Morita et al., 1995).
Other Applications
Cucumis sativus L. Stems : Compounds similar to this ceramide were isolated from Cucumis sativus L. stems, expanding the understanding of the plant's chemical profile (Zhou Li-gang, 2009).
Mitraphora maingayi : This compound was also isolated from Mitraphora maingayi, identified by spectral data and comparison with authentic samples (Zhang Guo-lin, 2003).
properties
Molecular Formula |
C42H83NO5 |
|---|---|
Molecular Weight |
682.1 g/mol |
IUPAC Name |
(2R)-2-hydroxy-N-[(E,2S,3S,4R)-1,3,4-trihydroxyoctadec-9-en-2-yl]tetracosanamide |
InChI |
InChI=1S/C42H83NO5/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-26-28-30-32-34-36-40(46)42(48)43-38(37-44)41(47)39(45)35-33-31-29-27-25-16-14-12-10-8-6-4-2/h25,27,38-41,44-47H,3-24,26,28-37H2,1-2H3,(H,43,48)/b27-25+/t38-,39+,40+,41-/m0/s1 |
InChI Key |
NDAGVZHFRAVTBZ-VYECVMTFSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCCCCCCCCCC[C@H](C(=O)N[C@@H](CO)[C@@H]([C@@H](CCCC/C=C/CCCCCCCC)O)O)O |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCCC(C(=O)NC(CO)C(C(CCCCC=CCCCCCCCC)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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